Cas no 2256744-08-6 (6-(4-bromo-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine)

6-(4-bromo-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine structure
2256744-08-6 structure
Product Name:6-(4-bromo-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine
CAS No:2256744-08-6
MF:C7H6BrN5
MW:244.08468580246
CID:6828376
PubChem ID:172407319
Update Time:2025-03-02

6-(4-bromo-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-bromo-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine
    • CS-27614
    • 2256744-08-6
    • Inchi: 1S/C7H6BrN5/c8-5-3-13(4-10-5)7-2-1-6(9)11-12-7/h1-4H,(H2,9,11)/i1D,2D,3D,4D
    • InChI Key: YIRXJTYBCGAOPQ-RHQRLBAQSA-N
    • SMILES: BrC1=C([2H])N(C([2H])=N1)C1=C([2H])C([2H])=C(N)N=N1

Computed Properties

  • Exact Mass: 243.00576Da
  • Monoisotopic Mass: 243.00576Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 69.6Ų
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